N-[2-(4-Oxo-4H-3,1-benzoxazin-2-yl)phenyl]-N'-phenylurea

• CAS No.: 880337-04-2
• Molecular Formula: C21H15N3O3
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 1-[2-(4-oxo-3,1-benzoxazin-2-yl)phenyl]-3-phenylurea
• InChI: InChI=1S/C21H15N3O3/c25-20-16-11-5-7-13-18(16)23-19(27-20)15-10-4-6-12-17(15)24-21(26)22-14-8-2-1-3-9-14/h1-13H,(H2,22,24,26)
• InChI Key: DXIUKYIPJNVLJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NC2=CC=CC=C2C3=NC4=CC=CC=C4C(=O)O3

Description

N-[2-(4-Oxo-4H-3,1-benzoxazin-2-yl)phenyl]-N'-phenylurea is a useful research compound. Its molecular formula is C21H15N3O3 and its molecular weight is 357.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 250 ml three-neck bottle was charged under room temperature with 12.8 g [0.05 mol] anthranoylanthranilic acid and 100 ml methylethylketone. Under stirring 5.95 g [0.05 mol] phenylisocyanate was added and heated for about 4 hours under reflux about 80° C.). After this the suspension was cooled down to about. 40° C. Then 40 ml acetanhydrid was added and then heated additionally for 3 hours. After cooling down to 10° C. the precipitate was sucked off, washed with acetone and dried at 50° C. under normal pressure.